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Compound of Interest

Compound Name: Dicamba-propionic acid

Cat. No.: B12380909

Introduction

This technical guide provides a comprehensive overview of the chemical structure, properties,
and analysis of Dicamba. It is intended for researchers, scientists, and drug development
professionals. Dicamba is a selective herbicide used to control broadleaf weeds.[1][2] It
belongs to the benzoic acid family of chemicals.[3][4][5] The IUPAC name for Dicamba is 3,6-
dichloro-2-methoxybenzoic acid.[1][3] It is important to note that while the query specified
"Dicamba-propionic acid," this is not a standard chemical nomenclature. Propionic acid is
sometimes used as an adjuvant in combination with Dicamba formulations, but it is not
covalently bonded to the Dicamba molecule.[6][7][8] This guide will focus on the chemical entity
of Dicamba.

Chemical Structure and Identification

Dicamba is a derivative of benzoic acid with chlorine and methoxy substitutions on the benzene
ring.

Molecular Structure:
Caption: 2D chemical structure of Dicamba (3,6-dichloro-2-methoxybenzoic acid).

Chemical Identifiers:

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12380909?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Dicamba
https://www.cropscience.bayer.ca/articles/traits/dicamba-basics
https://npic.orst.edu/factsheets/archive/dicamba_tech.html
https://www.waters.com/content/dam/waters/en/library/posters/2023/2023_nacrw_shah_acidicherbicides.pdf
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/213.htm
https://en.wikipedia.org/wiki/Dicamba
https://npic.orst.edu/factsheets/archive/dicamba_tech.html
https://www.benchchem.com/product/b12380909?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/33139789/
https://ouci.dntb.gov.ua/en/works/l1mLYq0l/
https://www.researchgate.net/publication/346491315_Physicochemical_properties_droplet_size_and_volatility_of_dicamba_with_herbicides_and_adjuvants_on_tank-mixture
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Identifier Value Reference
3,6-dichloro-2-methoxybenzoic

IUPAC Name _ [1][3]
acid

CAS Number 1918-00-9 [L1[315]09]111.0]

Chemical Formula CsHeCl203 [11on11]

Molar Mass 221.04 g/mol [1115119]
IWEDIXLBFLAXBO-

InChl Key [1][5][11]
UHFFFAOYSA-N

SMILES Clclcee(Cle(c10C)C(=0)0 [1][5]

Physicochemical Properties

The physicochemical properties of Dicamba are crucial for its environmental fate and biological

activity.

Property Value Reference
Appearance White crystalline solid [1][10]
Melting Point 114-116 °C [1][10]
Water Solubility 6.5 g/L (at 25 °C) [10]

Vapor Pressure 4.5 mPa (at 25 °C) [10]

pKa 1.87 [12]

LogP (Octanol-water partition 921 [13]

coefficient)

Synthesis and Manufacturing

Several synthetic routes for Dicamba have been developed. A common method involves the

carboxylation and subsequent methylation of a dichlorophenol derivative.
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General Synthesis Workflow:

Starting Material Intermediate Steps Final Product

2,5-Dichlorophenol CO2, high T/P Carboxylation 3,6-Dichlorosalicylic acid Dimethy! sulfate O-methylation

Click to download full resolution via product page
Caption: A simplified workflow for the synthesis of Dicamba.
Experimental Protocol: Synthesis of Dicamba
A representative synthesis of Dicamba involves the following steps[5][13][14][15]:

o Carboxylation of 2,5-Dichlorophenol: 2,5-Dichlorophenol is reacted with carbon dioxide
under high temperature and pressure (Kolbe-Schmitt reaction) to introduce a carboxylic acid
group, forming 3,6-dichlorosalicylic acid.[15]

o O-methylation: The resulting 3,6-dichlorosalicylic acid is then methylated using a methylating
agent such as dimethyl sulfate in the presence of a base. This step converts the hydroxyl
group to a methoxy group, yielding the final product, Dicamba.[13][14]

 Purification: The crude Dicamba is purified by recrystallization or other chromatographic
techniques to obtain a high-purity product.

Analytical Methods

The quantification and identification of Dicamba in various matrices are essential for regulatory
and research purposes. High-performance liquid chromatography (HPLC) and gas
chromatography-mass spectrometry (GC-MS) are commonly employed methods.[16][17][18]

Experimental Protocol: Determination of Dicamba by Reverse-Phase HPLC[16]

o Sample Preparation: The sample containing Dicamba is extracted with a suitable organic
solvent. For water samples, acidification followed by liquid-liquid extraction with a solvent like
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methylene chloride is common.[4][17]

o Chromatographic System:
o Column: C18 reverse-phase column.[16]

o Mobile Phase: A mixture of acetonitrile and a phosphate buffer, run under isocratic
conditions.[16]

o Detector: UV detector set at an appropriate wavelength for Dicamba.

e Analysis: The prepared sample is injected into the HPLC system. The retention time of the
peak corresponding to Dicamba is compared with that of a certified reference standard for
identification. Quantification is achieved by comparing the peak area of the sample with a
calibration curve generated from standards of known concentrations.

Mechanism of Action and Biological Relevance

Dicamba acts as a synthetic auxin, a type of plant growth hormone.[1][3][5] It disrupts normal
plant growth processes, leading to uncontrolled cell division and elongation, ultimately causing
the death of susceptible plants.[2]

Signaling Pathway:
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Caption: Simplified signaling pathway of Dicamba's herbicidal action.

In genetically modified Dicamba-resistant crops, a bacterial enzyme system, dicamba O-
demethylase, is introduced.[1] This enzyme metabolizes Dicamba into a non-herbicidal
compound, 3,6-dichlorosalicylic acid (DCSA).[1][19]

Metabolic Degradation in Resistant Plants:
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Click to download full resolution via product page

Caption: Enzymatic degradation of Dicamba in resistant plants.
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Conclusion

Dicamba is a well-characterized benzoic acid herbicide with a defined chemical structure and
mode of action. Its synthesis and analysis are well-established, relying on standard organic
chemistry techniques and modern analytical instrumentation. Understanding the chemical and
biological properties of Dicamba is critical for its effective and safe use in agriculture and for the
development of new herbicidal technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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